7-(2-methoxyethyl)-3-methyl-8-{[(3-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No.: 332897-55-9
Cat. No.: VC7450001
Molecular Formula: C17H20N4O3S
Molecular Weight: 360.43
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 332897-55-9 |
|---|---|
| Molecular Formula | C17H20N4O3S |
| Molecular Weight | 360.43 |
| IUPAC Name | 7-(2-methoxyethyl)-3-methyl-8-[(3-methylphenyl)methylsulfanyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C17H20N4O3S/c1-11-5-4-6-12(9-11)10-25-17-18-14-13(21(17)7-8-24-3)15(22)19-16(23)20(14)2/h4-6,9H,7-8,10H2,1-3H3,(H,19,22,23) |
| Standard InChI Key | RAKXESLNPOBEHT-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)CSC2=NC3=C(N2CCOC)C(=O)NC(=O)N3C |
Introduction
Structural Characteristics and Molecular Properties
Molecular Architecture
The compound’s structure derives from the purine scaffold, a bicyclic system consisting of a pyrimidine ring fused to an imidazole ring. Key modifications include:
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7-Position: A 2-methoxyethyl group (-CH₂CH₂OCH₃) introduces hydrophilicity and conformational flexibility, potentially influencing solubility and target interactions.
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8-Position: A (3-methylphenyl)methylsulfanyl group (-SCH₂C₆H₄CH₃) adds aromatic bulk, which may enhance hydrophobic interactions with protein binding pockets.
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3-Position: A methyl group (-CH₃) likely stabilizes the molecule against metabolic degradation.
The IUPAC name, 7-(2-methoxyethyl)-3-methyl-8-[(3-methylphenyl)methylsulfanyl]purine-2,6-dione, reflects these substitutions.
Physicochemical Data
| Property | Value |
|---|---|
| Molecular Formula | C₁₇H₂₀N₄O₃S |
| Molecular Weight | 360.43 g/mol |
| SMILES | CC1=CC(=CC=C1)CSC2=NC3=C(N2CCOC)C(=O)NC(=O)N3C |
| InChI Key | RAKXESLNPOBEHT-UHFFFAOYSA-N |
| PubChem CID | 3123490 |
Experimental data on solubility, melting point, and logP remain unreported, but analogues with similar substituents exhibit moderate aqueous solubility (0.1–1 mg/mL) and logP values of 2.5–3.5 .
Synthesis and Chemical Reactivity
Synthetic Pathways
The synthesis involves multi-step strategies typical of purine derivatives:
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Purine Core Formation: Condensation of pyrimidine precursors with imidazole intermediates under acidic or basic conditions.
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Substituent Introduction:
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The 2-methoxyethyl group is introduced via nucleophilic substitution at position 7 using 2-methoxyethyl bromide.
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The (3-methylphenyl)methylsulfanyl group is appended through thiol-ether formation, employing (3-methylbenzyl)mercaptan and a deprotonated purine intermediate.
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Protection/Deprotection: Temporary protection of reactive sites (e.g., carbonyl groups) ensures regioselective modifications.
Stability and Reactivity
The compound’s stability is influenced by:
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Hydrolysis: The dione moiety (positions 2 and 6) may undergo hydrolysis under strongly acidic or basic conditions, necessitating storage at neutral pH.
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Oxidation: The sulfanyl group (-S-) is susceptible to oxidation, forming sulfoxides or sulfones, which could alter biological activity.
Biological Activity and Mechanistic Insights
Target Engagement
Purine derivatives often interact with:
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Adenosine Receptors (ARs): Substitutions at positions 7 and 8 are critical for A₁/A₂ₐ receptor affinity. The 2-methoxyethyl group may mimic ribose moieties in endogenous adenosine .
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Phosphodiesterases (PDEs): The dione structure resembles PDE inhibitors like theophylline, suggesting potential cAMP/cGMP modulation.
Comparative Analysis with Analogous Derivatives
Substituent Effects on Activity
The 2-methoxyethyl group in the target compound may enhance solubility compared to EVT-11562157’s isopropyl group, while the (3-methylphenyl)methylsulfanyl moiety balances hydrophobicity.
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